2-Bromo-1,3-dimethoxy-5-(1-methoxyethyl)benzene

• Molecular Formula: C11H15BrO3
• Molecular Weight: 275.14 g/mol
• IUPAC Name: 2-bromo-1,3-dimethoxy-5-(1-methoxyethyl)benzene
• InChI: InChI=1S/C11H15BrO3/c1-7(13-2)8-5-9(14-3)11(12)10(6-8)15-4/h5-7H,1-4H3
• InChI Key: DXJOSGMHKYCYJW-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=C(C(=C1)OC)Br)OC)OC

Description

2-Bromo-1,3-dimethoxy-5-(1-methoxyethyl)benzene is a useful research compound. Its molecular formula is C11H15BrO3 and its molecular weight is 275.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a tetrahydrofuran (100 mL) solution of 1-(4-bromo-3,5-dimethoxyphenyl)ethanol (7.24 g, 27.7 mmol) was added sodium hydride (1.33 g, 33.2 mmol) at 0° C., and the mixture was stirred for 10 minutes. To the mixture was added dropwise iodomethane (1.90 mL, 30.5 mmol), and the mixture was stirred at room temperature for one hour. After the reaction was completed, water was added to the reaction mixture while cooling on ice, which was extracted with ethyl acetate and dried over anhydrous magnesium sulfate, and the solvent was then distilled off under reduced pressure. The residue was purified by silica gel column chromatography (n-heptane/ethyl acetate: 10/1 then 1/4) to obtain the title compound (7.39 g, 26.9 mmol).